3-Chloro-N,N-dimethylpyrazin-2-amine

• IUPAC Name: 3-chloro-N,N-dimethylpyrazin-2-amine
• InChI: InChI=1S/C6H8ClN3/c1-10(2)6-5(7)8-3-4-9-6/h3-4H,1-2H3
• InChI Key: OYOQJUBQXIJGFR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CN=C1Cl
• Molecular Formula: C6H8ClN3
• DSSTOX Substance ID: DTXSID00607851
• Molecular Weight: 157.60 g/mol
• CAS RN: 54126-45-3

Description

3-Chloro-N,N-dimethylpyrazin-2-amine is a chemical compound with the CAS Number: 54126-45-3. It has a molecular weight of 157.6 and its IUPAC name is N-(3-chloro-2-pyrazinyl)-N,N-dimethylamine.

Synthesis Analysis

The synthesis of 2-Chloro-3-dimethylamino-pyrazine involves the addition of 2,3-dichloro-pyrazine to a 40% strength aqueous solution of dimethylamine. The reaction mixture is then extracted by shaking with ether. The ether extracts are washed with water until neutral, dried over sodium sulphate and evaporated in a waterpump vacuum. The residue is distilled in a waterpump vacuum.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H8ClN3/c1-10(2)6-5(7)8-3-4-9-6/h3-4H,1-2H3.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a high GI absorption and is BBB permeant. It is very soluble with a solubility of 1.76 mg/ml or 0.0112 mol/l.

Scientific Research Applications

Metal Ion Interaction and Complex Formation

3-Chloro-N,N-dimethylpyrazin-2-amine, a variant of the pyrazine family, has been researched for its interaction with metal ions. Driessen, Paap, and Reedijk (2010) investigated a pyrazole-containing ligand similar to this compound. They found that it partially disintegrates when reacted with zinc dichloride, leading to compounds with unique bis(pyrazolato)-bridged tetrahalogenido dizinc(II) anions (Driessen, Paap, & Reedijk, 2010).

Coordination Compounds and Structural Analysis

Jess and Näther (2006) synthesized and structurally characterized new copper(I) coordination compounds with 2,3-dimethylpyrazine. They investigated their thermal properties and stability, providing insights into the behavior of similar pyrazine derivatives in coordination compounds (Jess & Näther, 2006).

Photoinitiator Applications in Polymer Chemistry

Zhang et al. (2018) explored N-[2-(dimethylamino)ethyl]-1,8-naphthalimide derivatives, which are chemically related to this compound, for their potential as photoinitiators under LED lights in polymer chemistry (Zhang et al., 2018).

Synthesis and Reactivity Studies

Several studies have investigated the synthesis and reactivity of pyrazine derivatives, offering insights into the chemical behavior of this compound. For example, Sato and Matsuura (1996) examined the alkylation of chloropyrazine N-oxides, a process relevant to understanding the reactivity of similar compounds (Sato & Matsuura, 1996).

Safety and Hazards

The safety information for 3-Chloro-N,N-dimethylpyrazin-2-amine includes a GHS07 pictogram. The hazard statements include H302, H315, H319, H332, H335. The precautionary statements include P261, P280, P305, P338, P351.

Synthesis routes and methods

Procedure details

74 g of 2,3-dichloro-pyrazine are added dropwise over the course of 15 minutes, whilst stirring, to 350 ml of a 40% strength aqueous solution of dimethylamine. Whilst doing so, the reaction temperature is kept at 30° C. by cooling. When the exothermic reaction has subsided the mixture is stirred for a further 15 hours at room temperature. The reaction mixture is then extracted by shaking with ether. The ether extracts are washed with water until neutral, dried over sodium sulphate and evaporated in a waterpump vacuum. The residue is distilled in a waterpump vacuum. 2-Chloro-3-dimethylamino-pyrazine, boiling point 100°-102° C./10 mm Hg, is thus obtained.